4-Butoxy-2-chloro-6-fluoro-benzylalcohol

• Molecular Formula: C11H14ClFO2
• Molecular Weight: 232.68 g/mol
• IUPAC Name: (4-butoxy-2-chloro-6-fluorophenyl)methanol
• InChI: InChI=1S/C11H14ClFO2/c1-2-3-4-15-8-5-10(12)9(7-14)11(13)6-8/h5-6,14H,2-4,7H2,1H3
• InChI Key: GFTZMOGVTNHUFL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=C(C(=C1)Cl)CO)F

Description

4-Butoxy-2-chloro-6-fluoro-benzylalcohol is a substituted benzyl alcohol derivative characterized by a benzyl backbone functionalized with chlorine and fluorine atoms at the 2- and 6-positions, respectively, and a butoxy group at the 4-position. The butoxy group enhances lipophilicity compared to shorter alkoxy chains, which may affect its environmental persistence or bioavailability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Chloro-6-fluorobenzyl alcohol (CAS 56456-50-9)

• Structural Differences : Lacks the 4-butoxy group present in the target compound.
• Properties : Smaller molecular weight (MW: 174.58 g/mol) due to the absence of the butoxy chain. Reduced lipophilicity (predicted logP ~1.8) compared to the target compound (estimated logP ~3.5).
• Applications : Used as a precursor in synthesizing herbicides and fungicides. The absence of the butoxy group limits its utility in formulations requiring prolonged activity .

4-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl chloride (CAS MFCD12197997)

• Structural Differences : Features a benzoyl chloride terminal group instead of a benzyl alcohol.
• Properties : Higher reactivity due to the acyl chloride moiety, making it suitable for coupling reactions. Lower thermal stability compared to alcohol derivatives.
• Applications : Intermediate in synthesizing agrochemicals or polymers. The benzyl alcohol derivative (target compound) is more stable for storage and handling .

4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde (CAS 140-49-8)

• Structural Differences : Substituted with an aldehyde group instead of alcohol.
• Properties : Aldehyde functionality increases electrophilicity, enabling condensation reactions. Lower boiling point (~250°C) compared to the target compound’s alcohol derivative (~300°C estimated).
• Applications : Used in fine chemical synthesis; the target compound’s alcohol group offers broader utility in esterification or etherification .

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Key Functional Group	Predicted logP	Applications
4-Butoxy-2-chloro-6-fluoro-benzylalcohol	4-butoxy, 2-Cl, 6-F	260.72	Benzyl alcohol	~3.5	Agrochemical intermediates, solvents
2-Chloro-6-fluorobenzyl alcohol	2-Cl, 6-F	174.58	Benzyl alcohol	~1.8	Herbicide precursors
4-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl chloride	2-Cl, 6-F, benzoyl chloride	313.16	Acyl chloride	~2.9	Polymer/agrochemical synthesis
4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde	2-Cl, 6-F, aldehyde	262.68	Aldehyde	~2.4	Fine chemical synthesis

Research Findings and Implications

• Lipophilicity and Bioactivity : The 4-butoxy group in the target compound significantly increases hydrophobicity, which may enhance membrane permeability in agrochemical applications compared to analogs with shorter alkoxy chains .
• Synthetic Utility : Benzyl alcohol derivatives are preferred over acyl chlorides or aldehydes for stable intermediate synthesis, reducing hazards in industrial processes .
• Environmental Impact : Longer alkoxy chains (e.g., butoxy) may raise concerns about environmental persistence, necessitating biodegradation studies compared to simpler derivatives like 2-chloro-6-fluorobenzyl alcohol .